2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid

• Molecular Formula: C11H13ClN2O4
• Molecular Weight: 272.68 g/mol
• IUPAC Name: 2-chloro-6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C11H13ClN2O4/c1-11(2,3)18-10(17)14-8-5-6(9(15)16)4-7(12)13-8/h4-5H,1-3H3,(H,15,16)(H,13,14,17)
• InChI Key: UNDHTGXOSNJWGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=CC(=C1)C(=O)O)Cl

Description

2-(Tert-butoxycarbonylamino)-6-chloroisonicotinic acid is a useful research compound. Its molecular formula is C11H13ClN2O4 and its molecular weight is 272.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reagents were mixed in a 25 mL round bottom flask and flushed well with nitrogen - heated at 100 °C for 16 h. The mixture looked dark black. Could not detect any starting material or product! It was discarded.